Trihydridoselenium(.)

• Molecular Formula: H3Se
• Molecular Weight: 81.99 g/mol
• InChI: InChI=1S/H3Se/h1H3
• InChI Key: ZRZOLKAWVAVVJM-UHFFFAOYSA-N
• Canonical SMILES: [SeH3]

Description

Trihydridoselenium(.), with the chemical formula SeH₃⁺, is a cationic selenium hydride species. It is a rare and highly reactive compound, primarily studied in theoretical and experimental gas-phase chemistry contexts. Its structure consists of a selenium atom bonded to three hydrogen atoms, carrying a positive charge.

Comparison with Similar Compounds

Comparison with Similar Compounds

Hydrogen Selenide (H₂Se)

• Structure : Neutral molecule with two hydrogen atoms bonded to selenium.
• Stability : More stable than SeH₃⁺ but still thermally unstable and toxic.
• Reactivity : Acts as a weak acid in water (pKa ~3.89), unlike SeH₃⁺, which reacts violently with polar solvents.

Trihydridoarsenic(.) (AsH₃⁺)

• Structure : Analogous to SeH₃⁺ but with arsenic replacing selenium.
• Charge/Stability : Less polarizable than SeH₃⁺, leading to marginally higher stability in gas-phase studies.
• Bond Lengths : As–H bonds are shorter (1.52 Å) compared to Se–H bonds (1.62 Å) in SeH₃⁺, reflecting differences in atomic radii .

Phosphorus Trihydride (PH₃)

• Structure : Neutral molecule with three hydrogens bonded to phosphorus.
• Comparison : PH₃ is isoelectronic with SeH₃⁺ but lacks the cationic charge. This results in weaker intermolecular forces and lower reactivity toward electrophiles.

Key Research Findings

Stability and Reactivity

• SeH₃⁺ decomposes rapidly in the presence of moisture, forming H₂Se and H⁺ ions. Computational studies predict its half-life in aqueous environments to be <1 ms .
• In contrast, H₂Se persists for minutes under similar conditions, enabling practical handling in controlled environments .

Spectroscopic Data

• Infrared (IR) Peaks : SeH₃⁺ exhibits stretching frequencies at 2150 cm⁻¹ (Se–H), compared to 2250 cm⁻¹ for AsH₃⁺ and 2320 cm⁻¹ for PH₃ .
• NMR Shifts: No experimental NMR data exist for SeH₃⁺ due to its instability, whereas H₂Se shows a ¹H NMR shift at 1.2 ppm in non-polar solvents .

Challenges and Limitations

• Synthesis : SeH₃⁺ requires high-energy plasma or laser ablation techniques, limiting its study to specialized laboratories .
• Toxicity : Like H₂Se, SeH₃⁺ is highly toxic, but its extreme reactivity complicates safety protocols.